Cas no 22389-85-1 (2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one)

2-Methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridine-pyrimidinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting kinase enzymes and other biological pathways. The methyl substitution at the 2-position enhances its stability and modulates electronic properties, making it a versatile intermediate for further functionalization. Its rigid bicyclic framework offers favorable binding interactions in molecular design. The compound is typically synthesized via cyclocondensation or multi-step heterocyclization, ensuring high purity for research applications. Its utility spans fragment-based drug design, lead optimization, and biochemical probe development.

2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one structure

22389-85-1 structure

Product Name:2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one

CAS No:22389-85-1

MF:C₈H₇N₃O

MW:161.160681009293

CID:1031580

PubChem ID:135624378

Update Time:2025-06-07

2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-methyl-Pyrido[3,4-d]pyrimidin-4(3H)-one
- 2-methyl-1H-pyrido[3,4-d]pyrimidin-4-one
- 2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one
- 2-Methylpyrido[3,4-d]pyrimidin-4-ol
- 2-Methyl-3H-pyrido[3,4-d]pyrimidin-4-on
- 2-methyl-3H-pyrido[3,4-d]pyrimidin-4-one
- 2-methylpyrido< 3,4-d> pyrimidin-4(3H)-one
- 2-Methyl-pyrido< 3.4-d> pyrimidon-(4)
- AK126977
- CTK0J6451
- KB-231759
- SureCN8279823
- DTXSID70544426
- DB-356154
- 2-methyl-3~{H}-pyrido[3,4-d]pyrimidin-4-one
- 2-methylpyrido[3,4-d]pyrimidin-4(3H)-one
- EN300-113546
- SCHEMBL16908309
- CS-0073047
- M6N
- SCHEMBL8279823
- MFCD27978436
- 1820703-35-2
- AKOS016012600
- 2-Methylpyrido[3,4-d]pyrimidin-4(1H)-one
- Z1216862026
- CCG-321194
- F8880-8675
- AMY9418
- AKOS026727663
- 22389-85-1
- MDL： MFCD18836871
- Inchi： 1S/C8H7N3O/c1-5-10-7-4-9-3-2-6(7)8(12)11-5/h2-4H,1H3,(H,10,11,12)
- InChI Key： ZZGGQKRBGZEHKC-UHFFFAOYSA-N
- SMILES： O=C1C2C=CN=CC=2N=C(C)N1

Computed Properties

Exact Mass: 161.05901
Monoisotopic Mass: 161.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (11 g/l) (25 º C),
PSA: 54.35

2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM126848-250mg	2-methylpyrido[3,4-d]pyrimidin-4(1H)-one	22389-85-1	95%+	250mg	$64	2024-07-28
Chemenu	CM126848-1g	2-methylpyrido[3,4-d]pyrimidin-4(1H)-one	22389-85-1	95%+	1g	$176	2024-07-28
Chemenu	CM126848-5g	2-methylpyrido[3,4-d]pyrimidin-4(1H)-one	22389-85-1	95%+	5g	$619	2024-07-28
TRC	M396180-5mg	2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one	22389-85-1		5mg	$ 50.00	2022-06-03
TRC	M396180-10mg	2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one	22389-85-1		10mg	$ 95.00	2022-06-03
TRC	M396180-50mg	2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one	22389-85-1		50mg	$ 320.00	2022-06-03
Alichem	A029182448-5g	2-Methylpyrido[3,4-d]pyrimidin-4(1H)-one	22389-85-1	95%	5g	$752.40	2023-09-02
Alichem	A029182448-10g	2-Methylpyrido[3,4-d]pyrimidin-4(1H)-one	22389-85-1	95%	10g	$930.24	2023-09-02
Alichem	A029182448-25g	2-Methylpyrido[3,4-d]pyrimidin-4(1H)-one	22389-85-1	95%	25g	$1450.08	2023-09-02
Enamine	EN300-113546-0.05g	2-methyl-3H,4H-pyrido[3,4-d]pyrimidin-4-one	22389-85-1	95.0%	0.05g	$25.0	2025-03-21